Cas no 1186512-97-9 (6-Ethyl-2-(isobutylamino)pyrimidine-4-carboxylic acid)

• Product Name: 6-Ethyl-2-(isobutylamino)pyrimidine-4-carboxylic acid
• CAS No: 1186512-97-9
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 2153524
• Update Time: 2023-08-05

6-Ethyl-2-(isobutylamino)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-(isobutylamino)pyrimidine-4-carboxylic acid
• 6-Ethyl-2-(isobutylamino)pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H17N3O2/c1-4-8-5-9(10(15)16)14-11(13-8)12-6-7(2)3/h5,7H,4,6H2,1-3H3,(H,15,16)(H,12,13,14)
• InChI Key： NAUNXLDHNJZWEM-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CC)N=C(N=1)NCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Topological Polar Surface Area: 75.1